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Compound of Interest

Compound Name: Filic-3-en-25-al

Cat. No.: B593578 Get Quote

An In-depth Technical Guide to Filic-3-en-25-al
For Researchers, Scientists, and Drug Development Professionals

Abstract
Filic-3-en-25-al is a naturally occurring triterpenoid aldehyde that has been isolated from plant

sources. This document provides a technical overview of its chemical structure, and known

properties based on available scientific literature. Due to the limited extent of published

research on this specific compound, this guide also highlights areas where further investigation

is required to fully characterize its physicochemical properties and biological activities.

Chemical Structure and Identification
Filic-3-en-25-al is a tetracyclic triterpenoid characterized by a filicane skeleton with a double

bond at the C3-C4 position and an aldehyde group at C25.

Chemical Structure:

While a 2D diagram is not readily available in public databases, its structure can be inferred

from its systematic name and the general structure of the filicane family of triterpenoids.

Molecular Formula: C₃₀H₄₈O[1][2]

Molecular Weight: 424.70 g/mol [1]
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CAS Registry Number: 147850-78-0[1]

Chemical Class: Triterpenoid[2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Filic-3-en-25-al are not

extensively reported in the public domain. The following table summarizes the available

information.

Property Value Source

Physical Description Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[2]

Note: Quantitative data such as melting point, boiling point, pKa, and logP are not currently

available in the reviewed literature and would require experimental determination.

Source and Isolation
Filic-3-en-25-al has been identified as a natural product isolated from the whole plant of

Adiantum lunulatum, a species of maidenhair fern.[2]

Experimental Protocol: General Isolation of Triterpenoids from Plant Material

While a specific protocol for the isolation of Filic-3-en-25-al is not detailed in the available

literature, a general workflow for the extraction and isolation of triterpenoids from plant sources

is outlined below. This serves as a representative methodology that could be adapted for this

specific compound.

Caption: General workflow for the isolation of triterpenoids from plant material.

Spectroscopic Data
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Spectroscopic data is crucial for the unequivocal identification and structural elucidation of

chemical compounds. While specific spectra for Filic-3-en-25-al are not publicly available,

researchers can typically obtain such data from commercial suppliers upon request. Key

analytical techniques for this compound would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide detailed

information about the carbon-hydrogen framework.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups, particularly the aldehyde (C=O

stretch) and alkene (C=C stretch).

Biological Activity and Signaling Pathways
There is currently a significant gap in the scientific literature regarding the biological activity and

potential pharmacological effects of Filic-3-en-25-al. The broader class of triterpenoids is

known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer,

and anti-viral properties. However, specific studies on Filic-3-en-25-al are needed to determine

its bioactivity profile.

Logical Relationship for Investigating Biological Activity:

The following diagram illustrates a logical progression for the initial investigation of the

biological properties of a novel natural product like Filic-3-en-25-al.
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Caption: A logical workflow for the discovery and characterization of the biological activity of a

novel compound.

Conclusion and Future Directions
Filic-3-en-25-al is a structurally defined triterpenoid with limited characterization in the public

scientific domain. While its basic chemical identity is established, a comprehensive

understanding of its physicochemical properties, biological activities, and potential therapeutic

applications is lacking. Future research should focus on:

Complete Physicochemical Characterization: Experimental determination of melting point,

solubility, and other key properties.

Detailed Spectroscopic Analysis: Publication of full NMR, MS, and IR data to serve as a

reference for the scientific community.
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Biological Screening: A broad-based screening of its activity in various disease models.

Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

modulated by this compound.

Such studies are essential to unlock the potential of Filic-3-en-25-al as a lead compound in

drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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